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Introduction

Aurora kinase B (AURKB) is a key serine/threonine kinase that plays a crucial role in the
regulation of cell division.[1] As a central component of the chromosomal passenger complex
(CPC), AURKB is essential for proper chromosome condensation, kinetochore-microtubule
attachments, spindle assembly checkpoint signaling, and cytokinesis.[2][3] Its overexpression
is frequently observed in various human cancers, making it a prominent target for the
development of novel anticancer therapeutics.[2][4] This document provides a detailed protocol
for conducting an in vitro kinase assay for Aurora kinase B, a fundamental tool for screening
and characterizing potential inhibitors.

Principle of the Assay

The in vitro kinase assay for Aurora B measures the transfer of a phosphate group from ATP to
a specific substrate by the recombinant Aurora B enzyme. The amount of product generated,
which can be either the phosphorylated substrate or the ADP byproduct, is then quantified. A
common and highly sensitive method for this is the ADP-Glo™ Kinase Assay, which measures
the amount of ADP produced in the kinase reaction.[2][5] This luminescent assay correlates the
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amount of light produced with the kinase activity, providing a robust system for high-throughput
screening and determination of inhibitor potency (IC50 values).

Signaling Pathway and Experimental Workflow

Aurora B, as part of the Chromosomal Passenger Complex (CPC) also comprising INCENP,
Survivin, and Borealin, is activated during mitosis.[1] It phosphorylates key substrates, such as
Histone H3 at Serine 10, to regulate chromosome segregation and cytokinesis.[1][3] The
experimental workflow for an in vitro kinase assay is designed to reconstitute this
phosphorylation event in a controlled environment to screen for inhibitory compounds.
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Caption: Simplified signaling pathway of Aurora kinase B activation and function.
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Caption: General experimental workflow for an in vitro Aurora B kinase assay.

Experimental Protocol: ADP-Glo™ Kinase Assay

This protocol is adapted for a 96-well or 384-well plate format and is designed for the screening
of Aurora B inhibitors.[2][5]

Materials and Reagents:
* Recombinant human Aurora B kinase (e.g., BPS Bioscience, #40002)[2][6]
o Substrate: Myelin Basic Protein (MBP) or a specific peptide substrate[2][7]

o ATP
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Kinase Assay Buffer (e.g., 25 mM Tris-HCI pH 7.5, 5 mM beta-glycerophosphate, 2 mM DTT,
0.1 mM Na3VvO4, 10 mM MgCI2)[4]

Test compounds (inhibitors) dissolved in DMSO

ADP-Glo™ Kinase Assay Kit (Promega, #V6930)[2][5]

White, opaque 96-well or 384-well plates

Luminometer plate reader
Procedure:

» Reagent Preparation:

o Prepare 1x Kinase Assay Buffer.

o Thaw recombinant Aurora B kinase on ice and dilute to the desired concentration in
Kinase Assay Buffer. The optimal concentration should be determined empirically but is
typically in the low ng range per reaction.[5]

o Prepare a stock solution of the substrate (e.g., 0.1 mg/ml MBP) in Kinase Assay Buffer.[6]
o Prepare a stock solution of ATP (e.g., 20 uM) in Kinase Assay Buffer.[6]

o Prepare serial dilutions of the test inhibitor in DMSO. The final DMSO concentration in the
assay should not exceed 1%.[2]

o Assay Setup (per well):

o Add 2.5 pL of the test inhibitor dilution (or buffer with DMSO for "Positive Control" and
"Blank” wells).[1]

o Add 5 pL of a 2x substrate/ATP mixture.[1]

o To initiate the reaction, add 2.5 uL of the diluted Aurora B kinase to the "Test Inhibitor" and

"Positive Control" wells.
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o Add 2.5 pL of Kinase Assay Buffer without the enzyme to the "Blank" wells.[1]

e Kinase Reaction:
o Incubate the plate at 30°C for 45-60 minutes.[1]
¢ Signal Detection:

o Add 10 puL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the
remaining ATP.[1]

o Incubate at room temperature for 40 minutes.[5]

o Add 20 uL of Kinase Detection Reagent to each well to convert the generated ADP to ATP
and produce a luminescent signal.[1]

o Incubate at room temperature for 30-45 minutes.[1]
o Measure luminescence using a plate reader.

e Data Analysis:
o Subtract the "Blank" reading from all other readings.

o Calculate the percent inhibition for each inhibitor concentration relative to the "Positive
Control" (0% inhibition) and "Blank" (100% inhibition).

o Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the
data to a sigmoidal dose-response curve to determine the IC50 value.

Data Presentation

The potency of various inhibitors against Aurora kinase B can be summarized in a table for
easy comparison.
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Inhibitor Type Aurora B IC50 (nM)  Selectivity Profile

~3700-fold more
AZD1152-HQPA

) Selective Aurora B 0.37 selective for Aurora B
(Barasertib)
over Aurora A[8]
>100-fold more
GSK1070916 Selective Aurora B/C 3.5 selective for Aurora B
over Aurora A[8]
] ) Selective for Aurora
Hesperadin Selective Aurora B 250
B[8]
Also inhibits Aurora A
ZM447439 Pan-Aurora 130

(IC50 = 110 nM)[8]

Potent against Aurora
VX-680 (Tozasertib) Pan-Aurora - A (Kiapp = 0.6 nM),
less so for B/C[8]

o Also inhibits JAK2/3
AT9283 Multi-kinase ~3.0

and Abl1[8]
Non-ATP-
SP-96 Selective Aurora B 0.316
competitive[8]
Conclusion

The in vitro kinase assay for Aurora B is an indispensable tool in the discovery and
development of novel cancer therapeutics. The provided protocol using the ADP-Glo™ Kinase
Assay offers a robust, sensitive, and high-throughput compatible method for identifying and
characterizing inhibitors of this critical mitotic kinase. Careful optimization of enzyme and
substrate concentrations is recommended to ensure the generation of reliable and reproducible
data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

